1-(1-Ethylpiperidin-4-yl)piperidine-4-carboxylic acid
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Description
1-(1-Ethylpiperidin-4-yl)piperidine-4-carboxylic acid is a bicyclic piperidine derivative featuring a carboxylic acid group at the 4-position of one piperidine ring and an ethyl-substituted piperidine moiety at the 1-position. The ethyl group in this compound likely enhances lipophilicity, influencing membrane permeability and metabolic stability compared to unsubstituted analogs .
Properties
Molecular Formula |
C13H24N2O2 |
|---|---|
Molecular Weight |
240.34 g/mol |
IUPAC Name |
1-(1-ethylpiperidin-4-yl)piperidine-4-carboxylic acid |
InChI |
InChI=1S/C13H24N2O2/c1-2-14-7-5-12(6-8-14)15-9-3-11(4-10-15)13(16)17/h11-12H,2-10H2,1H3,(H,16,17) |
InChI Key |
HHQCAVRWIBNDLH-UHFFFAOYSA-N |
Canonical SMILES |
CCN1CCC(CC1)N2CCC(CC2)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(1-Ethylpiperidin-4-yl)piperidine-4-carboxylic acid typically involves the reaction of 1-ethylpiperidine with piperidine-4-carboxylic acid under controlled conditions. The reaction is often carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in its desired form .
Chemical Reactions Analysis
Nucleophilic Substitution Reactions
The tertiary amine in the piperidine ring enables nucleophilic substitution. For example, alkylation with phenylacetaldehyde under acidic conditions (AcOH/CH₂Cl₂) and sodium triacetoxyborohydride catalysis yields 1-(2-phenylethyl) derivatives (81% yield) . This reaction proceeds via iminium ion formation, followed by hydride transfer (Scheme 46B in ).
Key conditions :
-
Catalyst: Sodium triacetoxyborohydride
-
Solvent: Dichloromethane
-
Temperature: Room temperature
Cyclization Reactions
The compound participates in 6-endo-trig cyclization when exposed to Lewis acids like zirconium chloride (ZrCl₄). This forms carbocation intermediates at the 4-position of the piperidine ring, with trans-selectivity driven by steric hindrance (Scheme 46A in ) .
Hydrogenation and Reduction
Catalytic hydrogenation (H₂, Raney-Ni) reduces unsaturated bonds in related piperidine derivatives. For instance, imine intermediates derived from 1-(Boc)piperidine-4-carboxylic acid are reduced to secondary amines using sodium borohydride (NaBH₄) .
Example reaction pathway :
-
Bischler–Napieralski reaction with POCl₃/P₂O₅.
-
Reduction with NaBH₄ in ethanol.
Enzyme Inhibition Mechanisms
The compound’s triazole-piperidine scaffold inhibits cytochrome P450 enzymes (e.g., IKKβ), disrupting NF-κB signaling in cancer cells. Hydrophobic interactions between the piperidine nitrogen and the enzyme’s catalytic pocket enhance inhibitory activity compared to reference drugs like EF24 .
Structure–activity relationship :
| Modification | Effect on IKKβ Inhibition |
|---|---|
| Nitrogen in cycle | Optimal activity |
| Ketone bridge substitution | Reduced activity |
Multicomponent Reactions
In ethanol/water mixtures with triethylamine, the compound undergoes condensation with aldehydes (e.g., 4-chloropyridine) at 150°C to form fused heterocycles. These reactions achieve full conversion without heating in some cases .
Representative conditions :
-
Reagents: Ethyl isonicotinate, 4-chloropyridinium chloride
-
Solvent: Ethanol/water (1:3)
Carboxylic Acid Reactivity
The carboxylic acid group engages in amide bond formation. Coupling agents like EDC/HOBt facilitate reactions with amines (e.g., phenethylamines), producing bioactive amides .
Typical protocol :
-
Activate carboxylic acid with EDC/HOBt in DMF.
-
Add amine and Et₃N.
Stability and Side Reactions
Under acidic conditions (HCl/AcOEt), the Boc-protected precursor undergoes deprotection to regenerate the free amine. Prolonged exposure to moisture or heat may lead to decarboxylation or ring-opening .
Scientific Research Applications
1-(1-Ethylpiperidin-4-yl)piperidine-4-carboxylic acid has a wide range of applications in scientific research, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential effects on biological systems, including enzyme inhibition and receptor binding.
Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.
Industry: Utilized in the production of various chemical products and materials.
Mechanism of Action
The mechanism of action of 1-(1-Ethylpiperidin-4-yl)piperidine-4-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
Key Observations :
- Ethyl vs. Ethoxycarbonyl : The ethyl group in the target compound reduces polar surface area (TPSA) compared to ethoxycarbonyl (TPSA: ~50 Ų vs. ~75 Ų), enhancing lipid membrane permeability .
- Aromatic vs.
Physicochemical Properties
Comparative data for selected analogs:
Notes:
- The target compound’s higher molecular weight and ethyl group may reduce aqueous solubility but improve lipid affinity.
- TPSA values correlate inversely with BBB permeability; the ethyl substituent likely enhances CNS penetration compared to ethoxycarbonyl derivatives .
Biological Activity
1-(1-Ethylpiperidin-4-yl)piperidine-4-carboxylic acid (also referred to as the compound ) is a synthetic organic compound that exhibits significant biological activity. This article delves into its pharmacological properties, mechanisms of action, and potential therapeutic applications, supported by relevant case studies and research findings.
Chemical Structure and Properties
The compound features a piperidine core structure with an ethyl substitution at the nitrogen position and a carboxylic acid functional group. Its molecular formula is , with a molecular weight of approximately 238.33 g/mol. The structural characteristics contribute to its unique interactions with biological targets.
Table 1: Structural Characteristics
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 238.33 g/mol |
| Functional Groups | Piperidine, Carboxylic Acid |
Anticancer Activity
Recent studies have indicated that derivatives of piperidine, including the compound , possess anticancer properties. For instance, a study demonstrated that certain piperidine derivatives exhibited cytotoxic effects on various cancer cell lines, outperforming traditional chemotherapeutic agents like bleomycin in specific models . The mechanism of action is believed to involve the induction of apoptosis and disruption of cell cycle progression.
Neuroprotective Effects
The compound has also been evaluated for its neuroprotective properties. Research indicates that piperidine derivatives can inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes implicated in neurodegenerative diseases such as Alzheimer's . This inhibition leads to increased levels of acetylcholine, which is beneficial for cognitive function.
Anti-inflammatory Properties
Another area of interest is the anti-inflammatory potential of the compound. Studies have shown that piperidine derivatives can modulate inflammatory pathways, reducing the expression of pro-inflammatory cytokines like IL-6 and TNF-α . This suggests potential applications in treating inflammatory diseases such as arthritis and sepsis.
Table 2: Summary of Biological Activities
Case Study 1: Anticancer Efficacy
A notable case study involved the evaluation of a series of piperidine derivatives against FaDu hypopharyngeal tumor cells. The results indicated that compounds structurally similar to 1-(1-Ethylpiperidin-4-yl)piperidine-4-carboxylic acid exhibited enhanced cytotoxicity compared to standard treatments. The study highlighted the importance of structural modifications in improving biological activity .
Case Study 2: Neuroprotection in Alzheimer’s Disease
In another study focusing on neuroprotection, compounds derived from piperidine were tested for their ability to inhibit AChE and BuChE. The findings revealed that these compounds could significantly improve cognitive function in animal models of Alzheimer’s disease, suggesting their potential as therapeutic agents .
Research Findings
Research has consistently shown that structural modifications in piperidine derivatives can lead to enhanced biological activities. For instance, the introduction of hydrophilic groups has been linked to improved solubility and bioavailability, which are critical for pharmacological efficacy . Furthermore, ongoing studies are exploring the interaction profiles of these compounds with various biological targets to elucidate their mechanisms further.
Table 3: Research Findings on Structural Modifications
Q & A
Q. What are the recommended synthetic routes for preparing 1-(1-ethylpiperidin-4-yl)piperidine-4-carboxylic acid, and how can purity be optimized?
Methodological Answer: A common approach involves alkylation of piperidine derivatives. For example, N-ethylation of a piperidine precursor (e.g., 4-piperidone) using ethyl halides under basic conditions (e.g., NaH or K₂CO₃) in solvents like ethanol or acetonitrile . Post-synthesis, recrystallization (e.g., ethanol) is effective for purity optimization, as demonstrated in analogous piperidine-carboxylic acid syntheses yielding >98% purity . Confirm purity via HPLC or melting point analysis (e.g., 181–183°C for related compounds) .
Q. How can solubility challenges for this compound be addressed in biological assays?
Methodological Answer: Solubility in aqueous buffers is often limited. Use co-solvents like DMSO (≤5% v/v) or ethanol, validated for related piperidine-carboxylic acids . For example, 1-Acetyl-4-piperidinecarboxylic acid (structurally similar) dissolves in DMSO at 50 mM, with serial dilution into assay buffers . Pre-screening via dynamic light scattering (DLS) or nephelometry ensures colloidal stability.
Q. What analytical techniques are critical for structural confirmation?
Methodological Answer:
- Nuclear Magnetic Resonance (NMR): ¹H/¹³C NMR confirms substituent positions (e.g., ethyl and piperidine protons at δ 1.2–3.5 ppm) .
- Mass Spectrometry (MS): High-resolution MS (HRMS) validates molecular weight (e.g., [M+H]+ for C₁₃H₂₂N₂O₂ = 263.1756 Da).
- Infrared (IR) Spectroscopy: Carboxylic acid C=O stretching (~1700 cm⁻¹) confirms functional groups .
Advanced Research Questions
Q. How can computational methods streamline reaction design for novel derivatives?
Methodological Answer: Quantum chemical calculations (e.g., DFT) predict reaction pathways and transition states. For instance, ICReDD employs reaction path search algorithms to optimize conditions (e.g., solvent/base selection) and reduce trial-and-error experimentation . Combine with molecular docking to prioritize derivatives with target-binding potential. Validate predictions with small-scale synthetic trials .
Q. How should conflicting spectroscopic or chromatographic data be resolved?
Methodological Answer:
- Reproducibility Checks: Repeat experiments under identical conditions (e.g., solvent purity, temperature control).
- Cross-Validation: Compare NMR data with structurally analogous compounds (e.g., 1-Acetyl-4-piperidinecarboxylic acid ).
- Advanced Techniques: Use 2D NMR (e.g., COSY, HSQC) to resolve overlapping signals. For HPLC discrepancies, employ tandem MS/MS to confirm fragmentation patterns .
Q. What strategies improve yield in multi-step syntheses involving piperidine intermediates?
Methodological Answer:
- Stepwise Optimization: Isolate intermediates (e.g., via column chromatography) to avoid side reactions.
- Catalysis: Use Pd/C or enzymes for selective reductions/oxidations. For example, AlCl₃-catalyzed Friedel-Crafts acylation improved yields in related piperidine syntheses (45% → 65% after optimization) .
- Process Control: Monitor reaction progress via in-situ FTIR or Raman spectroscopy to identify bottlenecks .
Q. How can toxicity or stability issues be mitigated during long-term storage?
Methodological Answer:
- Storage Conditions: Store at -20°C under inert gas (N₂/Ar) in desiccators to prevent hydrolysis/oxidation .
- Stability Screening: Conduct accelerated degradation studies (40°C/75% RH for 4 weeks) with LC-MS monitoring. For toxicity, use Ames tests or in vitro cytotoxicity assays (e.g., HepG2 cells) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
